Cas no 2228995-80-8 ({2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol)

{2,2-Dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol is a cyclopropane derivative featuring a trifluoromethoxy-substituted aromatic ring and a hydroxymethyl functional group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines steric hindrance from the gem-dimethyl group with the electronic effects of the trifluoromethoxy moiety. The presence of the hydroxyl group enhances its utility as a versatile intermediate for further functionalization, such as esterification or etherification. Its rigid cyclopropane core may contribute to improved metabolic stability in bioactive molecules. The compound’s structural attributes make it valuable for applications in agrochemical and pharmaceutical research, particularly in the development of novel active ingredients.
{2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol structure
2228995-80-8 structure
Product Name:{2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol
CAS No:2228995-80-8
MF:C13H15F3O2
MW:260.252214670181
CID:5979240
PubChem ID:165685695
Update Time:2025-07-18

{2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol
    • 2228995-80-8
    • {2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
    • EN300-1946709
    • Inchi: 1S/C13H15F3O2/c1-11(2)7-12(11,8-17)9-4-3-5-10(6-9)18-13(14,15)16/h3-6,17H,7-8H2,1-2H3
    • InChI Key: ZBBZDDWDHXSJFX-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1(CO)CC1(C)C)(F)F

Computed Properties

  • Exact Mass: 260.10241420g/mol
  • Monoisotopic Mass: 260.10241420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5Ų

{2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1946709-0.05g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
0.05g
$1032.0 2023-09-17
Enamine
EN300-1946709-0.1g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
0.1g
$1081.0 2023-09-17
Enamine
EN300-1946709-0.25g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
0.25g
$1131.0 2023-09-17
Enamine
EN300-1946709-0.5g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
0.5g
$1180.0 2023-09-17
Enamine
EN300-1946709-1.0g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
1g
$1229.0 2023-06-01
Enamine
EN300-1946709-2.5g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
2.5g
$2408.0 2023-09-17
Enamine
EN300-1946709-5.0g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
5g
$3562.0 2023-06-01
Enamine
EN300-1946709-10.0g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
10g
$5283.0 2023-06-01
Enamine
EN300-1946709-1g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
1g
$1229.0 2023-09-17
Enamine
EN300-1946709-5g
{2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropyl}methanol
2228995-80-8
5g
$3562.0 2023-09-17

Additional information on {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol

Introduction to {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol (CAS No. 2228995-80-8)

{2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228995-80-8, represents a fascinating example of how structural modifications can lead to novel bioactive molecules. The presence of a cyclopropyl ring fused with a phenyl group substituted with a trifluoromethoxy group, along with a hydroxymethyl moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The compound's structure is characterized by its high degree of complexity, which contributes to its potential as a pharmacophore in the design of new therapeutic agents. The cyclopropyl ring, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These features make {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol an intriguing subject for medicinal chemists seeking to develop innovative treatments for various diseases.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical biological processes and are considered attractive targets for drug intervention. The unique structural features of {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol suggest that it may have the potential to interact with PPIs, thereby influencing cellular signaling pathways. Preliminary computational studies have indicated that this compound could bind to specific pockets on protein surfaces, potentially leading to the development of novel therapeutic strategies.

Moreover, the hydroxymethyl group in the molecule provides a site for further functionalization, allowing chemists to explore various derivatization strategies that could enhance its pharmacological properties. This flexibility makes {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how structural changes affect biological activity, ultimately leading to the identification of more potent and selective drug candidates.

The synthesis of {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the cyclopropyl and phenyl portions of the molecule. Additionally, protecting group strategies have played a crucial role in ensuring regioselective functionalization and maintaining the integrity of sensitive functional groups throughout the synthetic process.

Once synthesized, {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol can be subjected to rigorous biological evaluation to assess its potential therapeutic applications. In vitro assays can be used to screen the compound for activity against various biological targets, including enzymes and receptors relevant to human health. Furthermore, in vivo studies can provide insights into its pharmacokinetic properties and potential side effects. These studies are essential for determining whether the compound has sufficient promise to proceed into clinical development.

The growing body of research on {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol highlights its significance as a potential lead compound in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new medicines.

In conclusion, {2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropyl}methanol (CAS No. 2228995-80-8) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its potential as a pharmacophore and its suitability for further SAR studies make it a valuable asset in pharmaceutical research. With continued advancements in synthetic chemistry and biological evaluation techniques, this compound holds great promise for contributing to the development of new therapeutic agents that can improve human health.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd